Cas no 1803530-41-7 (6-Amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1803530-41-7
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• CID: 4911375
• Update Time: 2025-07-17

6-Amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3N3O/c8-6-5(15-7(9,10)11)3(2-12)1-4(13)14-6/h1H,(H2,13,14)
• InChI Key： RVAGQJVPBOHRPS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=CC(N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine

Introduction to 6-Amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803530-41-7)

6-Amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803530-41-7) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an amino group, a chloro substituent, a cyano group, and a trifluoromethoxy group on a pyridine backbone, exhibits a rich chemical profile that makes it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 6-amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine positions it as a promising candidate for further derivatization and exploration in drug discovery programs. The presence of multiple functional groups provides numerous opportunities for chemical modifications, allowing researchers to fine-tune its pharmacological properties. Specifically, the amino group can serve as a site for further conjugation or modification, while the chloro and cyano groups offer potential sites for electronic and steric tuning. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, further underscores the compound's potential in medicinal chemistry.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are ubiquitous scaffolds in many pharmacologically active compounds, including antiviral, antibacterial, anticancer, and anti-inflammatory agents. The specific arrangement of substituents in 6-amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine makes it an intriguing candidate for further investigation into its pharmacological potential.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex molecules. The combination of electron-withdrawing groups (such as the cyano and chloro substituents) and electron-donating groups (such as the amino group) can be exploited to modulate the electronic properties of the molecule. This balance is crucial for achieving optimal binding interactions with biological targets. Additionally, the presence of the trifluoromethoxy group can influence both the solubility and lipophilicity of derivatives, which are critical factors in drug design.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of molecules. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation processes. Furthermore, fluorinated compounds often exhibit improved binding affinity to biological targets due to their ability to engage in favorable hydrophobic interactions and π-stacking effects. The trifluoromethoxy group in 6-amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine is expected to contribute to these desirable properties.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and agrochemical research due to its unique structural features. For example, pyridine derivatives are often used as ligands in catalytic systems or as intermediates in the synthesis of advanced materials. The specific functional groups present in 6-amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine make it particularly suitable for such applications.

In terms of synthetic chemistry, 6-amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine can be synthesized through various routes that leverage its structural complexity. One common approach involves multi-step organic synthesis starting from commercially available pyridine precursors. The introduction of each substituent requires careful consideration to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and metal-mediated transformations have been employed to construct the desired framework efficiently.

The chemical reactivity of this compound also presents opportunities for further functionalization. For instance, the amino group can undergo acylation or alkylation reactions to introduce additional functionalities, while the cyano group can be reduced or converted into other functional moieties under appropriate conditions. These modifications allow chemists to explore a wide range of bioactive derivatives.

From a computational chemistry perspective, 6-amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine has been studied using various modeling techniques to predict its biological activity and interactions with potential targets. Molecular docking simulations have been particularly useful in identifying how this compound might bind to enzymes or receptors involved in disease pathways. These studies provide valuable insights into its pharmacological potential and guide experimental efforts.

The compound's stability under various conditions is another critical factor that influences its utility in research and industrial applications. Studies have been conducted to assess its thermal stability, solubility in different solvents, and resistance to degradation under storage conditions. Such information is essential for optimizing its use in synthetic protocols and ensuring long-term viability.

Given its promising characteristics, 6-amino-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine represents an exciting area for future research endeavors within both academic and industrial settings. Its unique structure offers numerous possibilities for developing innovative therapeutic agents with improved efficacy and reduced side effects.